Cas no 2228527-43-1 (2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine
• CAS No: 2228527-43-1
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6139009
• PubChem ID: 165884035
• Update Time: 2025-10-19

2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine
• 2228527-43-1
• EN300-1945151

• Inchi： 1S/C12H12F2N2/c1-8-2-3-9-6-10(12(13,14)7-15)4-5-11(9)16-8/h2-6H,7,15H2,1H3
• InChI Key： HKTKWGDZZVHTTI-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC2C(=CC=C(C)N=2)C=1)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine

Introduction to 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine (CAS No: 2228527-43-1)

2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228527-43-1, represents a unique molecular architecture that combines fluorine substitution with a quinoline scaffold, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine features a central ethylamine group attached to a bifluorinated carbon atom, which is further linked to a 2-methylquinoline ring. This particular arrangement of functional groups and heterocyclic moieties suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been growing interest in quinoline derivatives due to their diverse biological activities. Quinolines and their analogs have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 2-position of the quinoline ring in 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine may enhance its binding interactions with specific biological targets, thereby improving its therapeutic efficacy. Additionally, the fluorine atoms at the 2-position of the ethylamine group could contribute to increased metabolic stability and resistance to enzymatic degradation.

Current research in the field of medicinal chemistry increasingly emphasizes the development of molecules with optimized pharmacological profiles. 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. The quinoline moiety is known to be a versatile scaffold for drug design, while the fluorinated ethylamine group provides additional structural complexity that may enhance binding specificity. Such features make this compound an attractive starting point for structure-based drug design and virtual screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps likely include the introduction of fluorine atoms into the ethylamine group, followed by coupling with the 2-methylquinoline moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently. The successful synthesis of this compound would open up avenues for further chemical modifications and biological evaluations.

Beyond its potential therapeutic applications, 2,2-difluoro-2-(2-methylquinolin-6-yl)ethan-1-amine could serve as a valuable building block for the development of libraries of novel compounds. Its unique structural features make it suitable for derivatization into molecules with tailored biological activities. For instance, modifications to the quinoline ring or the fluorinated ethylamine group could lead to compounds with enhanced potency or selectivity against specific disease targets. Such derivatives could be explored in preclinical studies to assess their suitability for further development into clinical candidates.

The use of computational methods in drug discovery has become increasingly prevalent in recent years. Molecular modeling techniques can be employed to predict how 2,2-difluoro-2-(2-methylquinolin-6-ylolethanamino) interacts with biological targets at the atomic level. These studies can provide insights into key binding interactions and help guide the design of next-generation analogs with improved pharmacological properties. Additionally, high-throughput screening (HTS) platforms could be utilized to rapidly evaluate the biological activity of this compound against a wide range of targets.

In conclusion, 22285527-43-1 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine substitution and a quinoline scaffold positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve，compounds like 22285527-43-1 will play an increasingly important role in shaping the future of medicinal chemistry.